N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide

• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: N-[4-(2-ethylbutanoylamino)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H20N2O2S/c1-3-12(4-2)16(20)18-13-7-9-14(10-8-13)19-17(21)15-6-5-11-22-15/h5-12H,3-4H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: DCQOZOVQWFJCDM-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CS2

Description

N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide, also known as ETBC or TAK-915, is a novel small molecule compound that has been developed for the treatment of neurological disorders. It is a potent and selective inhibitor of the enzyme phosphodiesterase 4 (PDE4), which plays a key role in regulating intracellular levels of cyclic adenosine monophosphate (cAMP).

Mechanism of Action

N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide exerts its pharmacological effects by selectively inhibiting the PDE4 enzyme. PDE4 is involved in the breakdown of cAMP, which is an important intracellular signaling molecule. By inhibiting PDE4, N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide increases the levels of cAMP, which in turn activates downstream signaling pathways that are involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
In addition to its effects on cognitive function and memory, N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide has also been shown to have anti-inflammatory and neuroprotective effects. It has been shown to reduce the production of pro-inflammatory cytokines in vitro and in vivo, and to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide is its selectivity for PDE4, which reduces the risk of off-target effects. However, one limitation is that it has poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Another limitation is that its effects on cognitive function and memory have only been studied in animal models, and further studies are needed to determine its efficacy in humans.

Future Directions

There are several future directions for research on N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide. One area of interest is its potential use in combination with other drugs for the treatment of neurological disorders. Another area of interest is the development of more soluble analogs of N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide that can be more easily administered in vivo. Additionally, further studies are needed to determine the long-term safety and efficacy of N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide in humans. Overall, N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide shows great promise as a novel therapeutic agent for the treatment of neurological disorders, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide involves a series of chemical reactions starting from commercially available starting materials. The key step in the synthesis is the formation of the thiophene ring, which is achieved through a cyclization reaction. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in neurological disorders such as Alzheimer's disease, schizophrenia, and depression. In preclinical studies, N-{4-[(2-ethylbutanoyl)amino]phenyl}thiophene-2-carboxamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to have antipsychotic and antidepressant-like effects in animal models of schizophrenia and depression, respectively.